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Compound of Interest

Compound Name: 4-Desmethyl-2-methyl Celecoxib

Cat. No.: B146605

Essential Safety and Handling Guide for 4-
Desmethyl-2-methyl Celecoxib

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Desmethyl-2-methyl Celecoxib. Adherence to these procedures is essential to ensure
personal safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Desmethyl-2-methyl Celecoxib is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1] The following personal protective equipment is
mandatory to mitigate exposure risks.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Recommended Equipment

Specifications & Use

Eye Protection

Safety goggles with side-

shields

Must be worn at all times in the
laboratory to protect against
splashes and airborne

particles.[1]

Hand Protection

Protective gloves (e.g., Nitrile)

Inspect gloves for integrity
before use. Change gloves
frequently and immediately if

contaminated.

Body Protection

Impervious clothing (e.g., lab

coat)

Should be fully buttoned to

provide maximum coverage.

Respiratory Protection

Suitable respirator

A NIOSH-approved respirator
is recommended, especially
when handling the powder
form or when adequate
ventilation is not available. For
potent compounds, a Powered
Air-Purifying Respirator
(PAPR) may be necessary.[2]
[3]

Safe Handling and Operational Plan

A systematic approach to handling 4-Desmethyl-2-methyl Celecoxib is crucial to prevent

contamination and exposure.

Operational Workflow:
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Caption: Workflow for Safe Handling of 4-Desmethyl-2-methyl Celecoxib.
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Step-by-Step Handling Protocol:
e Preparation:
o Ensure a safety shower and eye wash station are readily accessible.[1]
o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

o For handling larger quantities or for procedures that may generate dust, the use of a
barrier isolator or a glove bag is strongly recommended to ensure containment.[2][4]

» Weighing and Aliquoting:

o Handle the solid compound with care to avoid dust formation.[1]

o Use appropriate tools (e.g., spatulas, weighing paper) for transfer.
e Dissolving:

o If preparing a solution, add the solvent to the pre-weighed compound slowly to avoid
splashing.

e Storage:
o Store the compound in a tightly sealed container in a cool, well-ventilated area.[1]
o Recommended storage is at -20°C for the powder and -80°C when in solvent.[1]

Disposal Plan

Proper disposal is critical to prevent environmental contamination, given the compound's high
aquatic toxicity.[1]

Table 2: Disposal Guidelines
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Waste Type Disposal Procedure
Collect all solid waste (e.g., contaminated
Solid Waste gloves, weighing paper) in a designated, labeled
hazardous waste container.
Collect all solutions containing the compound in
Liquid Waste a sealed, labeled hazardous waste container.

Do not pour down the drain.

Empty Containers

Rinse empty containers with a suitable solvent
three times. Collect the rinsate as hazardous
liquid waste. Dispose of the rinsed container

according to institutional guidelines.

All waste must be disposed of through an approved waste disposal plant.[1]

Emergency Procedures

In case of accidental exposure, follow these first aid measures immediately.

Table 3: First Aid Measures

Exposure Route

First Aid Procedure

If Swallowed

Call a POISON CENTER or doctor/physician if

you feel unwell.[1] Rinse mouth.[1]

Eye Contact

Immediately flush eyes with large amounts of
water, separating eyelids.[1] Remove contact
lenses if present and easy to do. Continue

rinsing and seek prompt medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of
water.[1] Remove contaminated clothing and

shoes.[1] Seek medical attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.
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By adhering to these safety protocols, researchers can handle 4-Desmethyl-2-methyl
Celecoxib with a high degree of safety and responsibility, ensuring both personal well-being
and environmental protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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